Cas no 1261532-90-4 (2-(3-(Trifluoromethoxy)phenyl)pyridine-4-acetic acid)

• Product Name: 2-(3-(Trifluoromethoxy)phenyl)pyridine-4-acetic acid
• CAS No: 1261532-90-4
• MF: C₁₄H₁₀F₃NO₃
• MW: 297.22931432724
• CID: 4987087
• Update Time: 2025-10-30

2-(3-(Trifluoromethoxy)phenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-(Trifluoromethoxy)phenyl)pyridine-4-acetic acid

• Inchi： 1S/C14H10F3NO3/c15-14(16,17)21-11-3-1-2-10(8-11)12-6-9(4-5-18-12)7-13(19)20/h1-6,8H,7H2,(H,19,20)
• InChI Key： RNVVHYYRIDGBAI-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=C(C=CN=1)CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 362
• XLogP3: 3.2
• Topological Polar Surface Area: 59.4

Additional information on 2-(3-(Trifluoromethoxy)phenyl)pyridine-4-acetic acid

Research Brief on 2-(3-(Trifluoromethoxy)phenyl)pyridine-4-acetic acid (CAS: 1261532-90-4)

2-(3-(Trifluoromethoxy)phenyl)pyridine-4-acetic acid (CAS: 1261532-90-4) is a novel small molecule compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy and pyridine-acetic acid functional groups, exhibits promising pharmacological properties, particularly in the modulation of inflammatory pathways and enzyme inhibition. Recent studies have explored its potential as a therapeutic agent in various disease models, including autoimmune disorders and metabolic diseases.

The synthesis and characterization of 2-(3-(Trifluoromethoxy)phenyl)pyridine-4-acetic acid have been documented in several peer-reviewed publications. The compound's unique chemical structure contributes to its bioactivity, with the trifluoromethoxy group enhancing its metabolic stability and membrane permeability. Researchers have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate its molecular conformation and interaction with biological targets. These studies provide a solid foundation for further drug development efforts.

In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting key enzymes involved in inflammatory responses. For instance, recent findings published in the Journal of Medicinal Chemistry highlight its potent inhibitory effects on cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), two critical enzymes in the arachidonic acid pathway. The compound's dual inhibition profile suggests potential advantages over existing anti-inflammatory drugs, which often target a single pathway and may lead to undesirable side effects.

Pharmacokinetic studies of 2-(3-(Trifluoromethoxy)phenyl)pyridine-4-acetic acid have revealed favorable absorption and distribution properties. The compound exhibits good oral bioavailability and a relatively long half-life in preclinical models, making it a promising candidate for further development. Additionally, its metabolic stability has been assessed using liver microsome assays, showing resistance to rapid degradation by cytochrome P450 enzymes. These properties are crucial for its potential translation into clinical applications.

Recent research has also explored the compound's therapeutic potential beyond inflammation. Studies in cancer models have indicated its ability to modulate cell proliferation and apoptosis, possibly through interactions with kinase signaling pathways. Furthermore, its neuroprotective effects have been investigated in models of neurodegenerative diseases, with preliminary results suggesting a role in reducing oxidative stress and neuroinflammation. These diverse biological activities underscore the compound's versatility and potential as a multi-target therapeutic agent.

Despite these promising findings, challenges remain in the development of 2-(3-(Trifluoromethoxy)phenyl)pyridine-4-acetic acid as a drug candidate. Further optimization of its chemical structure may be necessary to enhance selectivity and reduce potential off-target effects. Additionally, comprehensive toxicology studies are required to assess its safety profile before advancing to clinical trials. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to address these challenges and fully realize the compound's therapeutic potential.

In conclusion, 2-(3-(Trifluoromethoxy)phenyl)pyridine-4-acetic acid (CAS: 1261532-90-4) represents an exciting area of research in chemical biology and drug discovery. Its unique structural features and broad pharmacological activities make it a compelling subject for further investigation. As research progresses, this compound may pave the way for novel therapeutic strategies in inflammation, oncology, and neurology. Continued exploration of its mechanisms of action and therapeutic applications will be critical to its future development.